Cas no 6277-14-1 (Olean-12-en-29-oicacid, 3-(acetyloxy)-11-oxo-, (3b,20b)-)

Olean-12-en-29-oicacid, 3-(acetyloxy)-11-oxo-, (3b,20b)- Properties

Names and Identifiers

• Olean-12-en-29-oicacid, 3-(acetyloxy)-11-oxo-, (3b,20b)-
• (2S,4aS,6aR,6aS,6bR,8aR,10S,12aS,14bR)-10-acetyloxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylic acid
• 3-O-acetyl glycyrrhetinic acid
• acetoxolone
• Acetylglycyrrhetic acid
• Acetylglycyrrhetinic acid
• EINECS 228-475-1
• Glycyrrhetic acid acetate
• Glycyrrhetinic acid acetate
• Glycyrrhetinyl acetate
• Oriens
• (2S,4aS,6aR,6aS,6bR,8aR,10S,12aS,14bR)-10-acetoxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylic acid
• DGS-0110A
• (3-beta,20-beta)-3-(Acetyloxy)-11-oxo-olean-12-en-29-oic acid
• 3.BETA.-HYDROXY-11-OXOOLEAN-12-EN-30-OIC ACID ACETATE
• DGS 0110A
• (3beta,20beta)-3-Acetoxy-11-oxoolean-12-en-29-oic acid
• Q4673282
• NSC 35349
• Olean-12-en-30-oic acid, 3-.beta.-hydroxy-11-oxo-, acetate
• ACETOXOLONE [WHO-DD]
• (3.BETA.,20.BETA.)-3-(ACETYLOXY)-11-OXOOLEAN-12-EN-29-OIC ACID
• 6277-14-1
• UNII-CWW961Q19K
• CWW961Q19K
• SCHEMBL135617
• Olean-12-en-29-oic acid, 3-(acetyloxy)-11-oxo-, (3-beta,20-beta)-
• AKOS016036176
• CHEBI:81306
• NSC35349
• 3-O-ACETYL-18.BETA.-GLYCYRRHETIC ACID
• C17734
• (3beta,18beta,20beta)-3-(Acetyloxy)-11-oxo-olean-12-en-29-oic acid
• Uralenic acid, acetate
• DB13640
• DTXSID801031583
• Olean-12-en-30-oic acid, 3-beta-hydroxy-11-oxo-, acetate
• OLEAN-12-EN-29-OIC ACID, 3-(ACETYLOXY)-11-OXO-, (3.BETA.,20.BETA.)-
• ACETOXOLONE [MI]
• 3-Acetyl-18-beta-glycyrrhetinic acid
• 10-acetyloxy-2,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylic acid
• BDBM50188385
• NSC-35349
• CHEMBL207413
• (2S,4aS,6aS,6bR,8aR,10S,12aS,12bR,14bR)-10-acetoxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-2-carboxylic acid
• 3-(Acetyloxy)-11-oxoolean-12-en-29-Oate
• FTQDJVZNPJRVPG-XWEVEMRCSA-N
• Acetoxolone
• Olean-12-en-30-oic acid, 3-beta-hydroxy-11-oxo-, acetate (7CI,8CI)
• OLEAN-12-EN-29-OIC ACID, 3-(ACETYLOXY)-11-OXO-, (3BETA,20BETA)-
• 3-O-ACETYL-18BETA-GLYCYRRHETIC ACID
• (3BETA,20BETA)-3-(ACETYLOXY)-11-OXOOLEAN-12-EN-29-OIC ACID
• 10-(Acetyloxy)-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-2-carboxylate
• acetylglycyrrhetate
• 3BETA-HYDROXY-11-OXOOLEAN-12-EN-30-OIC ACID ACETATE
• +Expand

• InChIKey： FTQDJVZNPJRVPG-XWEVEMRCSA-N
• Inchi： InChI=1S/C32H48O5/c1-19(33)37-24-10-11-30(6)23(27(24,2)3)9-12-32(8)25(30)22(34)17-20-21-18-29(5,26(35)36)14-13-28(21,4)15-16-31(20,32)7/h17,21,23-25H,9-16,18H2,1-8H3,(H,35,36)/t21-,23-,24-,25+,28+,29-,30-,31+,32+/m0/s1
• SMILES： CC(=O)OC1CCC2(C(C1(C)C)CCC3(C2C(=O)C=C4C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C)C

Computed Properties

• Exact Mass: 512.35000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 512.35017463g/mol
• Heavy Atom Count: 37
• Complexity: 1070
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• LogP: 6.98340
• PSA: 80.67000
• Melting Point: 322-325°
• Specific Rotation: D20 +141°